4-[Ethyl(2-phenylethyl)amino]-1-(4-fluorophenyl)-1-butanone

• Molecular Formula: C20H24FNO
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 4-[ethyl(2-phenylethyl)amino]-1-(4-fluorophenyl)butan-1-one
• InChI: InChI=1S/C20H24FNO/c1-2-22(16-14-17-7-4-3-5-8-17)15-6-9-20(23)18-10-12-19(21)13-11-18/h3-5,7-8,10-13H,2,6,9,14-16H2,1H3
• InChI Key: MDXWILWJWQTRQH-UHFFFAOYSA-N
• SMILES: CCN(CCCC(=O)C1=CC=C(C=C1)F)CCC2=CC=CC=C2

Description

4-[Ethyl(2-phenylethyl)amino]-1-(4-fluorophenyl)-1-butanone, also known as 4-FA, is a synthetic compound that belongs to the phenethylamine and amphetamine classes. It is a designer drug that is not approved for medical use and is often used for recreational purposes. The purpose of

Mechanism of Action

The mechanism of action of 4-[Ethyl(2-phenylethyl)amino]-1-(4-fluorophenyl)-1-butanone involves the release of dopamine, serotonin, and norepinephrine from their respective neurons. This leads to an increase in the levels of these neurotransmitters in the synaptic cleft, which results in enhanced neurotransmission. The release of these neurotransmitters is believed to be due to the inhibition of their reuptake by the neurons.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[Ethyl(2-phenylethyl)amino]-1-(4-fluorophenyl)-1-butanone are similar to those of other amphetamines. It increases heart rate, blood pressure, and body temperature. It also causes the release of glucose from the liver and increases the breakdown of fats. These effects are due to the activation of the sympathetic nervous system.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[Ethyl(2-phenylethyl)amino]-1-(4-fluorophenyl)-1-butanone in lab experiments are that it is relatively easy to synthesize and has well-defined biochemical and physiological effects. However, its use is limited by its potential for abuse and its lack of approval for medical use.

Future Directions

There are several future directions for research on 4-[Ethyl(2-phenylethyl)amino]-1-(4-fluorophenyl)-1-butanone. One area of interest is its potential as a treatment for depression and other mood disorders. Another area of interest is its potential as a cognitive enhancer. Further research is needed to determine the safety and efficacy of 4-[Ethyl(2-phenylethyl)amino]-1-(4-fluorophenyl)-1-butanone for these purposes. Additionally, research is needed to develop new synthetic methods for 4-[Ethyl(2-phenylethyl)amino]-1-(4-fluorophenyl)-1-butanone that are more efficient and environmentally friendly.

Synthesis Methods

The synthesis of 4-[Ethyl(2-phenylethyl)amino]-1-(4-fluorophenyl)-1-butanone involves the reaction of 4-fluoroacetophenone with ethylmagnesium bromide to form 1-(4-fluorophenyl)-1-butanol. This intermediate is then treated with 2-phenylethylamine to form the final product, 4-[Ethyl(2-phenylethyl)amino]-1-(4-fluorophenyl)-1-butanone. The synthesis of 4-[Ethyl(2-phenylethyl)amino]-1-(4-fluorophenyl)-1-butanone is relatively simple and can be achieved using standard laboratory techniques.

Scientific Research Applications

4-[Ethyl(2-phenylethyl)amino]-1-(4-fluorophenyl)-1-butanone has been used in scientific research to study its effects on the central nervous system. It has been shown to act as a releasing agent for dopamine, serotonin, and norepinephrine, which are neurotransmitters that play an important role in mood regulation, reward, and motivation. 4-[Ethyl(2-phenylethyl)amino]-1-(4-fluorophenyl)-1-butanone has also been used to study its effects on cognitive function, memory, and learning.